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Compound of Interest

Compound Name: Acitretin sodium

Cat. No.: B15541984 Get Quote

These application notes provide detailed protocols for the quantification of acitretin in plasma

using two distinct High-Performance Liquid Chromatography (HPLC) methods: a highly

sensitive Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method and a

more widely accessible HPLC with Ultraviolet (UV) detection method. These protocols are

intended for researchers, scientists, and drug development professionals.

Method 1: High-Sensitivity Quantification of
Acitretin and its Metabolite Isoacitretin in Human
Plasma by LC-MS/MS
This method provides a sensitive and specific approach for the simultaneous determination of

acitretin and its metabolite, isoacitretin, in human plasma. The use of a deuterated internal

standard ensures high accuracy and precision.

Experimental Protocol
1. Sample Preparation:

The extraction of acitretin and its metabolite from plasma is performed using a combination of

protein precipitation and liquid-liquid extraction with a flash freezing technique to enhance

recovery and sample cleanliness.[1][2]

Materials:
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Human plasma samples

Acitretin-d3 (internal standard)

Acetonitrile

Tert-butyl methyl ether (TBME)

Procedure:

Thaw frozen plasma samples in an ice-water bath under red light to prevent

photodegradation.[2]

Spike the plasma samples with the internal standard, acitretin-d3.

Perform protein precipitation by adding acetonitrile.

Follow with liquid-liquid extraction using TBME as the organic solvent.[2]

Employ a flash freezing technique to minimize sample loss during transfer and improve

recovery.[2]

Evaporate the organic layer and reconstitute the residue in the mobile phase for injection

into the LC-MS/MS system.

2. Chromatographic Conditions:

HPLC System: A High-Performance Liquid Chromatography system coupled to a tandem

mass spectrometer (LC-MS/MS).

Column: Ascentis-RP amide column (4.6 × 150 mm, 5 µm).[1][2]

Mobile Phase: An isocratic mobile phase consisting of 20 mM ammonium acetate buffer (pH

6.6 ±0.2) and acetonitrile in a ratio of 5:95 (v/v).[2]

Flow Rate: 0.7 mL/min.[2]

Injection Volume: 25 µL.[2]
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Autosampler Temperature: 5°C.[2]

3. Mass Spectrometric Detection:

Ionization Mode: Electrospray Ionization (ESI) in negative mode.[1][2]

Detection Mode: Multiple Reaction Monitoring (MRM).[1][2]

Mass Transitions:

Acitretin: m/z 325.4 → 266.3[1][2]

Isoacitretin: m/z 325.2 → 266.1[1][2]

Acitretin-d3 (IS): m/z 328.3 → 266.3[1][2]

Quantitative Data Summary
Parameter Acitretin Isoacitretin Reference

Linearity Range
1.025 - 753.217

ng/mL

0.394 - 289.234

ng/mL
[1][2]

Lower Limit of

Quantification (LLOQ)
1.025 ng/mL 0.394 ng/mL [1][2]

Intra-day Precision

(%CV)
< 8.1% < 13.8% [1][2]

Inter-day Precision

(%CV)
< 8.1% < 13.8% [1][2]

Accuracy ±7.0% ±10.6% [1][2]
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LC-MS/MS Workflow for Acitretin Quantification

Method 2: Simultaneous Determination of Acitretin
and Etretinate in Plasma by HPLC-UV
This method is suitable for the simultaneous quantification of acitretin and its parent drug,

etretinate, using a standard HPLC system with UV detection.

Experimental Protocol
1. Sample Preparation:

This protocol utilizes a straightforward liquid-liquid extraction procedure for sample clean-up.

Materials:

Plasma samples or calibrators

Retinyl acetate (internal standard)

Acetonitrile

Butanol

Dipotassium hydrogen phosphate (K₂HPO₄)

Procedure:
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Mix plasma samples or calibrators with acetonitrile and the internal standard, retinyl

acetate.[3][4][5]

Add a mixture of butanol and acetonitrile (1:1 v/v) and K₂HPO₄.[3][4][5]

Vortex the mixture to ensure thorough mixing and extraction.

Centrifuge the samples to separate the layers.

Inject an aliquot of the supernatant directly into the HPLC system.[3][4]

2. Chromatographic Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: C18 reversed-phase column.[3][4]

Mobile Phase: Specific composition not detailed in the provided abstract, but would typically

consist of a mixture of an aqueous buffer and an organic solvent like acetonitrile or methanol.

Flow Rate: Not specified.

Injection Volume: 30 µL.[3][4]

Detection: UV detection at 350 nm.[3][4]

Quantitative Data Summary
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Parameter Acitretin Etretinate Reference

Linearity Range
Up to 500 ng/mL (R² =

0.9937)

Up to 500 ng/mL (R² =

0.9923)
[3][4]

Lower Limit of

Quantification (LLOQ)
2 ng/mL Not Specified [3][4]

Within-run Precision

(%CV)
4.4 - 15.8% Not Specified [3][4]

Between-run

Precision (%CV)
3.3 - 17.4% Not Specified [3][4]

Accuracy 89.5 - 113.5% Not Specified [3][4]

Extraction Recovery 75.1 - 91.5% Not Specified [3][4]

Note on Stability: Acitretin and etretinate concentrations can decrease significantly (26.0-

66.5%) when stored at room temperature for 24 hours under light exposure.[3][4] Therefore,

samples should be protected from light and stored appropriately.

Experimental Workflow
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HPLC-UV Workflow for Acitretin Quantification

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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